Cas no 2034575-97-6 (Ethyl 3-((3-chloropyridin-4-yl)oxy)pyrrolidine-1-carboxylate)

• Product Name: Ethyl 3-((3-chloropyridin-4-yl)oxy)pyrrolidine-1-carboxylate
• CAS No: 2034575-97-6
• MF: C₁₂H₁₅ClN₂O₃
• MW: 270.712102174759
• CID: 5973787
• PubChem ID: 119100256
• Update Time: 2025-10-29

Ethyl 3-((3-chloropyridin-4-yl)oxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS026690300
• F6476-5955
• ethyl 3-(3-chloropyridin-4-yl)oxypyrrolidine-1-carboxylate
• ethyl 3-((3-chloropyridin-4-yl)oxy)pyrrolidine-1-carboxylate
• 2034575-97-6
• ethyl 3-[(3-chloropyridin-4-yl)oxy]pyrrolidine-1-carboxylate
• Ethyl 3-((3-chloropyridin-4-yl)oxy)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H15ClN2O3/c1-2-17-12(16)15-6-4-9(8-15)18-11-3-5-14-7-10(11)13/h3,5,7,9H,2,4,6,8H2,1H3
• InChI Key： ZNXUYNCHIHLPNL-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CN(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 270.0771200g/mol
• Monoisotopic Mass: 270.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.7Ų

Additional information on Ethyl 3-((3-chloropyridin-4-yl)oxy)pyrrolidine-1-carboxylate

Ethyl 3-((3-chloropyridin-4-yl)oxy)pyrrolidine-1-carboxylate (CAS No. 2034575-97-6): A Comprehensive Overview

Ethyl 3-((3-chloropyridin-4-yl)oxy)pyrrolidine-1-carboxylate (CAS No. 2034575-97-6) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its pyrrolidine and chloropyridine moieties, represents a promising candidate for further exploration in drug discovery and medicinal chemistry.

The chemical structure of Ethyl 3-((3-chloropyridin-4-yl)oxy)pyrrolidine-1-carboxylate consists of a pyrrolidine ring linked to an ester group, which is further substituted with a 3-chloropyridin-4-yl moiety. This arrangement not only contributes to the compound's overall stability but also enhances its potential for interaction with biological targets. The presence of the chloropyridine group is particularly noteworthy, as it is often associated with enhanced binding affinity and selectivity in drug molecules.

In recent years, there has been a growing interest in the development of novel compounds that incorporate heterocyclic structures, such as pyrrolidine and pyridine derivatives, due to their diverse biological activities. Ethyl 3-((3-chloropyridin-4-yl)oxy)pyrrolidine-1-carboxylate falls within this category and has been the subject of several studies aimed at elucidating its pharmacological properties.

One of the most compelling aspects of Ethyl 3-((3-chloropyridin-4-yl)oxy)pyrrolidine-1-carboxylate is its potential as a scaffold for the development of new therapeutic agents. The pyrrolidine ring is known for its ability to mimic certain biological functionalities, making it an attractive component in drug design. Additionally, the ester group provides a versatile site for further chemical modifications, allowing researchers to fine-tune the compound's properties to meet specific pharmacological requirements.

The chloropyridine moiety in Ethyl 3-((3-chloropyridin-4-yl)oxy)pyrrolidine-1-carboxylate has been particularly studied for its role in enhancing binding interactions with biological targets. Chlorine atoms are frequently incorporated into drug molecules due to their ability to increase lipophilicity and improve metabolic stability. This makes Ethyl 3-((3-chloropyridin-4-yl)oxy)pyrrolidine-1-carboxylate a promising candidate for further development in areas such as oncology and anti-inflammatory therapies.

In the context of current research, Ethyl 3-((3-chloropyridin-4-yl)oxy)pyrrolidine-1-carboxylate has been investigated for its potential role in modulating various biological pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in cancer progression. The precise mechanisms by which it exerts these effects are still under investigation, but preliminary findings are encouraging.

The synthesis of Ethyl 3-((3-chloropyridin-4-yl)oxy)pyrrolidine-1-carboxylate presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. These advancements have opened up new avenues for research and development, allowing scientists to explore its full potential.

In conclusion, Ethyl 3-((3-chloropyridin-4-yloxy) strong>)pyrrolidine-1-carboxylate (CAS No. 2034575-97.6) strong>) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover more about its properties and applications, it is likely that this compound will play an increasingly important role in the development of novel drugs.